molecular formula C7H16SeSi B14572474 3,3,6-Trimethyl-1,3-selenasilinane CAS No. 61676-30-0

3,3,6-Trimethyl-1,3-selenasilinane

Cat. No.: B14572474
CAS No.: 61676-30-0
M. Wt: 207.26 g/mol
InChI Key: XPDXFJZDMQCREY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,3,6-Trimethyl-1,3-selenasilinane is a six-membered heterocyclic compound containing one selenium (Se) and one silicon (Si) atom within its ring structure. The "1,3" designation indicates the positions of selenium and silicon in the ring, while the "3,3,6-trimethyl" refers to methyl substituents at the 3rd and 6th carbon positions. This compound belongs to the selenasilinane family, which combines the chalcogenide properties of selenium with the organosilicon framework.

Properties

CAS No.

61676-30-0

Molecular Formula

C7H16SeSi

Molecular Weight

207.26 g/mol

IUPAC Name

3,3,6-trimethyl-1,3-selenasilinane

InChI

InChI=1S/C7H16SeSi/c1-7-4-5-9(2,3)6-8-7/h7H,4-6H2,1-3H3

InChI Key

XPDXFJZDMQCREY-UHFFFAOYSA-N

Canonical SMILES

CC1CC[Si](C[Se]1)(C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,3,6-Trimethyl-1,3-selenasilinane typically involves the reaction of trimethylsilyl chloride with selenium compounds under controlled conditions. One common method includes the use of a Grignard reagent, such as methylmagnesium bromide, which reacts with selenium to form the desired selenasilinane compound.

Industrial Production Methods: Industrial production of 3,3,6-Trimethyl-1,3-selenasilinane may involve large-scale reactions using similar synthetic routes but optimized for higher yields and purity. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to ensure efficient production.

Chemical Reactions Analysis

Types of Reactions: 3,3,6-Trimethyl-1,3-selenasilinane undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form selenoxides or selenones.

    Reduction: Reduction reactions can convert it back to its selenide form.

    Substitution: The compound can participate in nucleophilic substitution reactions, where the selenium or silicon atoms are replaced by other functional groups.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

    Substitution: Reagents like halogens or organolithium compounds are employed for substitution reactions.

Major Products Formed:

    Oxidation: Selenoxides and selenones.

    Reduction: Selenides.

    Substitution: Various organoselenium and organosilicon derivatives.

Scientific Research Applications

3,3,6-Trimethyl-1,3-selenasilinane has several applications in scientific research:

    Chemistry: Used as a precursor in the synthesis of more complex organoselenium compounds.

    Biology: Studied for its potential antioxidant properties and its role in biological systems.

    Medicine: Investigated for its potential therapeutic effects, including anticancer and antimicrobial activities.

    Industry: Utilized in the development of advanced materials and as a catalyst in organic synthesis.

Mechanism of Action

The mechanism of action of 3,3,6-Trimethyl-1,3-selenasilinane involves its interaction with molecular targets such as enzymes and cellular components. The selenium atom in the compound can participate in redox reactions, influencing various biochemical pathways. The compound’s ability to donate or accept electrons makes it a valuable agent in modulating oxidative stress and other cellular processes.

Comparison with Similar Compounds

Structural Analogues: Heteroatom Replacement

The substitution of selenium with other heteroatoms (e.g., oxygen, nitrogen, or sulfur) significantly alters the compound’s properties. For example:

Property 3,3,6-Trimethyl-1,3-selenasilinane 1,3-Silacyclohexane (O/S/N analogs) Hexamethyldisilazane (HMDS)
Heteroatoms Se, Si O/S/N, Si N, Si (disilazane structure)
Electronegativity Se (2.55), Si (1.90) O (3.44), S (2.58), N (3.04) N (3.04), Si (1.90)
Ring Stability Moderate (Se–Si bond weaker than O–Si) Higher (O–Si bonds stronger) Non-cyclic; linear disilazane structure
Reactivity Susceptible to oxidative cleavage More stable under oxidative conditions Reacts with moisture to form NH3 and SiO2
Applications Likely niche (e.g., specialized intermediates) Coatings, solvents (e.g., Texanol) Semiconductor industry, silylation agent

Key Findings :

  • The presence of selenium introduces lower bond strength (Se–Si vs. O–Si) and higher polarizability, making 3,3,6-Trimethyl-1,3-selenasilinane more reactive in redox reactions compared to oxygen analogs like Texanol (2,2,4-Trimethyl-1,3-pentanediol derivatives).
Physicochemical Properties

While direct data for 3,3,6-Trimethyl-1,3-selenasilinane are absent in the evidence, inferences can be drawn from analogous compounds:

  • Molecular Weight : Expected to be higher than HMDS (C6H19NSi2, MW 161.39 g/mol) due to selenium’s atomic mass.
  • Physical State : Likely a liquid at room temperature (similar to HMDS and Trisilylamine).
  • Toxicity : Selenium compounds often exhibit higher toxicity than oxygen or silicon analogs, necessitating stricter handling protocols.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.